Cas no 48140-69-8 (1-Naphthaleneethanamine, α-methyl-)

• Product Name: 1-Naphthaleneethanamine, α-methyl-
• CAS No: 48140-69-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 6084053
• PubChem ID: 413939
• Update Time: 2025-05-26

1-Naphthaleneethanamine, α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneethanamine, α-methyl-
• 48140-69-8
• PD178791
• 1-napthyl-2-aminopropane
• 1-(NAPHTHALEN-1-YL)PROPAN-2-AMINE
• 1-(1-Naphthyl)-2-aminopropane
• DTXSID80925727
• CHEMBL471838
• SCHEMBL266931
• BDBM50276188
• AKOS000151865
• 12687-37-5
• EN300-6506109
• CS-0276491

• Inchi： 1S/C13H15N/c1-10(14)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8,10H,9,14H2,1H3
• InChI Key： ODTJDLMNBKMVGR-UHFFFAOYSA-N
• SMILES： C1(CC(C)N)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 136 °C(Press: 4 Torr)
• pka: 9.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthaleneethanamine, α-methyl-

Comprehensive Analysis of 1-Naphthaleneethanamine, α-methyl- (CAS No. 48140-69-8): Properties, Applications, and Industry Trends

1-Naphthaleneethanamine, α-methyl- (CAS No. 48140-69-8) is a specialized organic compound belonging to the naphthalene derivative family. This compound, often referred to as α-Methyl-1-naphthaleneethylamine, has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The molecular formula C₁₃H₁₅N and molecular weight of 185.26 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for naphthalene-based compounds like 1-Naphthaleneethanamine, α-methyl- has surged, driven by their applications in drug discovery and functional materials. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a hot topic in green chemistry and catalysis. The compound’s aromatic ring system and amine functionality allow for diverse chemical modifications, making it valuable for designing bioactive molecules.

One of the most frequently asked questions about CAS No. 48140-69-8 revolves around its synthesis methods. Industry reports highlight the use of reductive amination or Grignard reactions as common approaches. The compound’s stereochemistry is another area of interest, as the α-methyl group introduces chirality, which is critical for pharmaceutical applications. Recent studies have explored its role in developing neurologically active compounds, aligning with the growing focus on central nervous system (CNS) drug development.

From an industrial perspective, 1-Naphthaleneethanamine, α-methyl- is gaining traction in the agrochemical sector. Its derivatives are investigated for their potential as pesticide intermediates, addressing the global demand for sustainable crop protection solutions. Additionally, the compound’s fluorescence properties have sparked interest in optical materials, particularly for sensor technologies and OLEDs (organic light-emitting diodes).

The safety profile of 48140-69-8 is another key consideration for researchers. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its amine reactivity. Environmental studies emphasize its biodegradability, which aligns with the EPA’s green chemistry principles. This aspect is crucial for companies aiming to meet ESG (Environmental, Social, and Governance) standards.

Market analysts project steady growth for naphthalene derivatives, with 1-Naphthaleneethanamine, α-methyl- playing a niche but expanding role. The rise of custom synthesis services and contract research organizations (CROs) has further increased accessibility to this compound. As AI-driven drug discovery accelerates, the demand for structurally diverse intermediates like α-Methyl-1-naphthaleneethylamine is expected to rise.

In conclusion, 1-Naphthaleneethanamine, α-methyl- (CAS No. 48140-69-8) represents a multifaceted compound with broad applications across life sciences and advanced materials. Its combination of aromatic stability, chiral centers, and functional group versatility positions it as a valuable asset in modern chemistry. As research continues to uncover new uses, this compound is poised to remain relevant in addressing global health and technological challenges.